Cas no 97412-23-2 ((Z)-2-methoxy-4-(1-propenyl)-phenol, acetate)

• Product Name: (Z)-2-methoxy-4-(1-propenyl)-phenol, acetate
• CAS No: 97412-23-2
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 2069523
• PubChem ID: 1715136
• Update Time: 2025-04-21

(Z)-2-methoxy-4-(1-propenyl)-phenol, acetate Chemical and Physical Properties

Names and Identifiers

• (Z)-2-methoxy-4-(1-propenyl)-phenol, acetate
• 3-Methoxy-4-acetoxy-1-(propen-(1)-yl-(1c))-benzol
• 3-methoxy-4-acetoxy-1-cis-propenyl-benzene
• 3-Methoxy-4-acetoxy-1-cis-propenyl-benzol
• cis-1--propen (Isoeugenol-acetat)
• cis-Isoeugenol-acetat
• [2-methoxy-4-[(Z)-prop-1-enyl]phenyl] acetate
• Phenol, 2-methoxy-4-(1Z)-1-propenyl-, acetate
• isoeugenol acetate (E)
• Phenol, 2-methoxy-4-(1Z)-1-propen-1-yl-, 1-acetate
• SCHEMBL580590
• isoeugenyl acetate 2
• Isoeugenyl acetate, (Z)-
• 97412-23-2
• z-isoeugenol acetate
• 2-methoxy-4-[(1Z)-prop-1-en-1-yl]phenyl acetate
• Phenol, 2-methoxy-4-(1-propenyl)-, acetate, (Z)-
• (Z)-isoeugenyl acetate
• FEMA 2470
• UNII-J71Y0V5560
• J71Y0V5560
• Q27281285

• Inchi： 1S/C12H14O3/c1-4-5-10-6-7-11(15-9(2)13)12(8-10)14-3/h4-8H,1-3H3/b5-4-
• InChI Key： IUSBVFZKQJGVEP-PLNGDYQASA-N
• SMILES： O(C)C1C=C(/C=C\C)C=CC=1OC(C)=O

Computed Properties

• Exact Mass: 206.094294304g/mol
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters